N'-(4-methylphenyl)sulfonyl-N-naphthalen-2-ylbenzenecarboximidamide

• IUPAC Name: N'-(4-methylphenyl)sulfonyl-N-naphthalen-2-ylbenzenecarboximidamide
• InChI: InChI=1S/C24H20N2O2S/c1-18-11-15-23(16-12-18)29(27,28)26-24(20-8-3-2-4-9-20)25-22-14-13-19-7-5-6-10-21(19)17-22/h2-17H,1H3,(H,25,26)
• InChI Key: XMNJZFHQHAMSOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N=C(C2=CC=CC=C2)NC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C24H20N2O2S
• Molecular Weight: 400.5 g/mol

Description

N-(4-methylphenyl)sulfonyl-N-naphthalen-2-ylbenzenecarboximidamide, also known as MNBA, is a chemical compound that has gained attention in the field of scientific research due to its potential as an antitumor agent. MNBA belongs to the class of sulfonylurea compounds and has been shown to have promising results in preclinical studies as a potential chemotherapeutic agent.

Scientific Research Applications

Organic Synthesis Applications

• Cascade Reactions for Functionalized Naphthalenones : A study by Chen et al. (2019) demonstrated the use of cascade reactions involving benzoyl sulfoxonium ylides and α-diazocarbonyl compounds. This process facilitates the formation of highly functionalized naphthalenones, serving as versatile intermediates for diversely functionalized naphthalene derivatives. These derivatives have potential applications in developing complex organic molecules for pharmaceuticals and materials science (Chen, Wang, Zhang, & Fan, 2019).

Materials Science Applications

• Polyimide Copolymers for Fuel Cells : Research by Einsla et al. (2005) on sulfonated naphthalene dianhydride-based polyimide copolymers explored their suitability for proton-exchange-membrane fuel cells. The study highlighted the materials' good mechanical properties and suitability for fuel cell membranes, indicating potential applications in renewable energy technologies (Einsla, Kim, Hickner, Hong, Hill, Pivovar, & McGrath, 2005).